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Compound of Interest

Compound Name: 2,2-Dichlorodiethyl Ether

Cat. No.: B8686467

A Comparative Guide to 2,2-Dichlorodiethyl Ether and Other Chlorinated Solvents

For researchers, scientists, and drug development professionals, selecting the appropriate
solvent is paramount to the success of experimental work. This guide provides an objective
comparison of 2,2-Dichlorodiethyl ether against other common chlorinated solvents:
dichloromethane, chloroform, and carbon tetrachloride. The information presented is intended
to aid in solvent selection by highlighting differences in physical properties, applications, and
safety profiles.

Physicochemical Properties

The selection of a solvent often begins with a review of its physical and chemical
characteristics. These properties influence a solvent's behavior in various experimental setups.
A summary of key physicochemical data for 2,2-Dichlorodiethyl ether and its counterparts is
provided below.
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2,2-

Dichlorometha

Carbon

Property Dichlorodiethy Chloroform .
ne tetrachloride
| ether
Chemical
C4HS8CI20[1] CH2CI2[2] CHCI3[3] CCl4[4]
Formula
Molecular Weight
143.01[1] 84.93[2][5] 119.38[6] 153.82[7]
(g/mol)
Boiling Point (°C) 177 - 178[1] 39.6[8] 61.2[3][9] 76.72[4][10]
Melting Point
) -58[11] -96.7[2][8] -63.5[9][12] -22.92[4][10]
Density (g/mL at
1.22[1][11] 1.3266][8] 1.48[3] 1.594[13]
20°C)
Vapor Pressure
0.7[11] 350[5] 158.4[6] 91.3[7]
(mmHg at 20°C)
N Slightly Slightly
Water Solubility Insoluble[11] Insoluble[4][10]
soluble[2] soluble[9][14]
Not Non- Non-

Flash Point (°C)

55[15]

flammable[16]

flammable[9][12]

flammable[10]

Solvent Applications and Performance

While sharing the classification of chlorinated solvents, their applications can vary significantly

based on their specific properties.

e 2,2-Dichlorodiethyl ether is utilized as a solvent for fats, waxes, greases, and in textile

scouring.[15] It also finds use as a soil fumigant, insecticide, and in the manufacture of

paints, varnishes, and soaps.[15] Its high boiling point makes it suitable for reactions

requiring elevated temperatures.

e Dichloromethane (DCM) is a widely used solvent due to its ability to dissolve a broad range

of organic compounds and its volatility.[8] Common applications include its use as a solvent

in extractions, organic reactions, and in the manufacturing of drugs and pesticides.[17]

© 2025 BenchChem. All rights reserved.

2/8

Tech Support


https://www.atamanchemicals.com/dichloroethyl-ether_u30238/
https://www.vedantu.com/chemistry/dichloromethane
https://www.vedantu.com/chemistry/chloroform
https://www.sciencemadness.org/smwiki/index.php/Carbon_tetrachloride
https://www.atamanchemicals.com/dichloroethyl-ether_u30238/
https://www.vedantu.com/chemistry/dichloromethane
https://macro.lsu.edu/howto/solvents/Dichloromethane.htm
https://macro.lsu.edu/howto/solvents/chloroform.htm
https://www.epa.gov/sites/default/files/2016-09/documents/carbon-tetrachloride.pdf
https://www.atamanchemicals.com/dichloroethyl-ether_u30238/
https://en.wikipedia.org/wiki/Dichloromethane
https://www.vedantu.com/chemistry/chloroform
https://allen.in/science/chloroform
https://www.sciencemadness.org/smwiki/index.php/Carbon_tetrachloride
https://en.wikipedia.org/wiki/Carbon_tetrachloride
https://cameochemicals.noaa.gov/chemical/3150
https://www.vedantu.com/chemistry/dichloromethane
https://en.wikipedia.org/wiki/Dichloromethane
https://allen.in/science/chloroform
https://www.pw.live/school-prep/exams/chloroform-formula
https://www.sciencemadness.org/smwiki/index.php/Carbon_tetrachloride
https://en.wikipedia.org/wiki/Carbon_tetrachloride
https://www.atamanchemicals.com/dichloroethyl-ether_u30238/
https://cameochemicals.noaa.gov/chemical/3150
https://en.wikipedia.org/wiki/Dichloromethane
https://www.vedantu.com/chemistry/chloroform
http://file.sdiarticle3.com/wp-content/uploads/2019/07/Revised-ms_JPRI_49840_v1.pdf
https://cameochemicals.noaa.gov/chemical/3150
https://macro.lsu.edu/howto/solvents/Dichloromethane.htm
https://macro.lsu.edu/howto/solvents/chloroform.htm
https://www.epa.gov/sites/default/files/2016-09/documents/carbon-tetrachloride.pdf
https://cameochemicals.noaa.gov/chemical/3150
https://www.vedantu.com/chemistry/dichloromethane
https://allen.in/science/chloroform
https://www.dcceew.gov.au/environment/protection/npi/substances/fact-sheets/chloroform-trichloromethane
https://www.sciencemadness.org/smwiki/index.php/Carbon_tetrachloride
https://en.wikipedia.org/wiki/Carbon_tetrachloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6374619.htm
https://cameochemicals.noaa.gov/chris/DCM.pdf
https://allen.in/science/chloroform
https://www.pw.live/school-prep/exams/chloroform-formula
https://en.wikipedia.org/wiki/Carbon_tetrachloride
https://www.benchchem.com/product/b8686467?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6374619.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6374619.htm
https://en.wikipedia.org/wiki/Dichloromethane
https://www.fishersci.com/us/en/scientific-products/selection-guides/chemicals/methylene-chloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8686467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e Chloroform is a common solvent in organic chemistry and was historically used as an
anesthetic.[3][9] It is effective at dissolving many organic compounds and is miscible with
alcohol, benzene, and other organic solvents.[14]

o Carbon tetrachloride was formerly used in fire extinguishers and as a cleaning agent.[10] It is
a good solvent for oils, fats, and waxes.[18] However, due to safety and environmental
concerns, its use has been significantly phased out.[10]

Safety and Toxicology Profile

A critical aspect of solvent selection is understanding the associated health and safety risks.
Chlorinated solvents, as a class, are known for their potential toxicity.
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2,2-

Dichlorometha

Carbon

Hazard Profile Dichlorodiethy Chloroform .
ne tetrachloride
| ether
Toxic by Probable Probable Toxic and
inhalation and carcinogen; carcinogen; can carcinogenic;

Primary Hazards

skin absorption;

vapors can be

damage the liver,

potent

potential narcotic in high kidneys, and hepatotoxin
occupational concentrations. central nervous (toxic to the
carcinogen.[11] [17] system.[14] liver).[4]
Irritation of eyes,
) o Headache,
skin, and Dizziness,
Acute Exposure ] Nausea, ) weakness,
respiratory tract; o fatigue,
Symptoms ) dizziness.[16] nausea,
coughing; headache.[12] B
- vomiting.[7]
vomiting.[11]
) Damage to liver,
Potential for Long-term ) )
) ) kidneys, skin, ] )
Chronic serious or exposure may Liver and kidney
and central

Exposure Risks

permanent injury.

lead to cancer.

nervous system.

damage.[7]

11 19
[11] [19] (141
) ) Decomposes in
Can form Can emit toxic ) )
) ) light and air to ]
_ explosive chloride fumes at _ Can form toxic
Special ) ] form toxic
] peroxides upon high phosgene when
Precautions ] phosgene and
exposure to air temperatures. heated.[4]
) hydrogen
and light.[11] [17] )
chloride.[9][14]

Experimental Workflow: Solvent-Based Extraction

The following diagram illustrates a generalized workflow for a solvent-based extraction process,

a common application for these types of solvents in a laboratory setting. The choice of solvent

would be based on the properties of the target compound and the matrix from which it is being

extracted.
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A generalized workflow for solvent-based extraction.

Relationship Between Properties, Use, and Hazards

The utility and risks associated with a solvent are directly linked to its inherent physicochemical
properties. The diagram below illustrates these logical relationships for chlorinated solvents.
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Interrelation of solvent properties, applications, and hazards.

Conclusion

The choice between 2,2-Dichlorodiethyl ether, dichloromethane, chloroform, and carbon
tetrachloride depends heavily on the specific requirements of the application. 2,2-
Dichlorodiethyl ether's high boiling point makes it suitable for processes requiring heat,
whereas the volatility of dichloromethane and chloroform is advantageous for easy removal
post-extraction or reaction. However, the significant health risks associated with all these
solvents, particularly their potential carcinogenicity, necessitate careful handling, appropriate
personal protective equipment, and consideration of greener alternatives where possible. The
use of carbon tetrachloride is now largely restricted due to its high toxicity and environmental
impact. Researchers must weigh the performance benefits of each solvent against its safety
and environmental profile to make an informed decision.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b8686467?utm_src=pdf-body-img
https://www.benchchem.com/product/b8686467?utm_src=pdf-body
https://www.benchchem.com/product/b8686467?utm_src=pdf-body
https://www.benchchem.com/product/b8686467?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8686467?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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other-chlorinated-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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